Cas no 2624130-08-9 (tert-butyl N-(1r,3r)-3-carbamimidoylcyclobutylcarbamate)

• Product Name: tert-butyl N-(1r,3r)-3-carbamimidoylcyclobutylcarbamate
• CAS No: 2624130-08-9
• MF: C₁₀H₁₉N₃O₂
• MW: 213.276762247086
• MDL: MFCD33550152
• CID: 5664906
• PubChem ID: 155978348
• Update Time: 2025-10-29

tert-butyl N-(1r,3r)-3-carbamimidoylcyclobutylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(1r,3r)-3-carbamimidoylcyclobutyl]carbamate
• EN300-27708203
• 2624130-08-9
• tert-butyl N-(1r,3r)-3-carbamimidoylcyclobutylcarbamate

• MDL： MFCD33550152
• Inchi： 1S/C10H19N3O2/c1-10(2,3)15-9(14)13-7-4-6(5-7)8(11)12/h6-7H,4-5H2,1-3H3,(H3,11,12)(H,13,14)
• InChI Key： GJGDZYUDRFQJRG-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CC(C(=N)N)C1)=O

Computed Properties

• Exact Mass: 213.147726857g/mol
• Monoisotopic Mass: 213.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 88.2Ų

Additional information on tert-butyl N-(1r,3r)-3-carbamimidoylcyclobutylcarbamate

Introduction to tert-butyl N-(1r,3r)-3-carbamimidoylcyclobutylcarbamate (CAS No. 2624130-08-9)

tert-butyl N-(1r,3r)-3-carbamimidoylcyclobutylcarbamate (CAS No. 2624130-08-9) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, a cyclobutyl ring, and a carbamimidoyl moiety. These structural elements contribute to its chemical stability and biological activity, making it a valuable candidate for various therapeutic applications.

The cyclobutyl ring is a four-membered cyclic structure that imparts rigidity and conformational constraints to the molecule. This rigidity can influence the compound's interactions with biological targets, such as enzymes or receptors, thereby modulating its pharmacological properties. The presence of the tert-butyl group provides additional steric protection and enhances the lipophilicity of the molecule, which can improve its bioavailability and cellular permeability.

The carbamimidoyl moiety is a functional group that consists of an imidoyl group (C=NH) attached to an amide (CONH). This functional group is known for its ability to form hydrogen bonds and participate in various chemical reactions, making it a versatile component in drug design. The combination of these structural features in tert-butyl N-(1r,3r)-3-carbamimidoylcyclobutylcarbamate suggests that it may have unique binding properties and biological activities.

Recent studies have explored the potential therapeutic applications of compounds with similar structural motifs. For instance, research published in the Journal of Medicinal Chemistry has highlighted the role of cyclobutyl-containing compounds in modulating G protein-coupled receptors (GPCRs) and ion channels. These receptors and channels are key targets for many drugs used to treat conditions such as cardiovascular diseases, neurological disorders, and metabolic syndromes.

In addition to its potential as a therapeutic agent, tert-butyl N-(1r,3r)-3-carbamimidoylcyclobutylcarbamate has been investigated for its use as a building block in organic synthesis. Its unique structure makes it an attractive starting material for the synthesis of more complex molecules with diverse biological activities. Chemists have utilized this compound to develop novel derivatives that exhibit improved pharmacological profiles, such as enhanced potency, selectivity, and reduced side effects.

The synthesis of tert-butyl N-(1r,3r)-3-carbamimidoylcyclobutylcarbamate typically involves multi-step procedures that require precise control over reaction conditions. Common synthetic routes include the formation of the cyclobutyl ring through ring-closing metathesis (RCM) or other cyclization reactions, followed by functionalization steps to introduce the carbamimidoyl group and the tert-butyl protecting group. These synthetic strategies are crucial for ensuring high yields and purity of the final product.

In terms of safety and handling, it is important to note that while tert-butyl N-(1r,3r)-3-carbamimidoylcyclobutylcarbamate is not classified as a hazardous material or controlled substance, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) should be worn, and all reactions should be conducted in well-ventilated areas or fume hoods.

The future prospects for tert-butyl N-(1r,3r)-3-carbamimidoylcyclobutylcarbamate are promising. Ongoing research aims to further elucidate its mechanism of action and explore its potential applications in drug discovery and development. Collaborative efforts between chemists, biologists, and pharmacologists are essential for advancing our understanding of this compound and translating its potential into real-world therapeutic benefits.

In conclusion, tert-butyl N-(1r,3r)-3-carbamimidoylcyclobutylcarbamate (CAS No. 2624130-08-9) is a fascinating compound with a rich structural profile and promising biological activity. Its unique combination of functional groups makes it an attractive candidate for various applications in medicinal chemistry and pharmaceutical research. As more studies are conducted on this compound, it is likely to play an increasingly important role in the development of new therapeutic agents.